Cas no 1805565-12-1 (4,5-Bis(trifluoromethyl)-2-chlorobenzyl alcohol)

4,5-Bis(trifluoromethyl)-2-chlorobenzyl alcohol structure
1805565-12-1 structure
Product Name:4,5-Bis(trifluoromethyl)-2-chlorobenzyl alcohol
CAS No:1805565-12-1
MF:C9H5ClF6O
MW:278.578822851181
CID:4963617
Update Time:2023-08-24

4,5-Bis(trifluoromethyl)-2-chlorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

    • 4,5-Bis(trifluoromethyl)-2-chlorobenzyl alcohol
    • Inchi: 1S/C9H5ClF6O/c10-7-2-6(9(14,15)16)5(8(11,12)13)1-4(7)3-17/h1-2,17H,3H2
    • InChI Key: NWHOVWABLCYDRM-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(F)(F)F)=C(C(F)(F)F)C=C1CO

Computed Properties

  • Exact Mass: 277.9933114 g/mol
  • Monoisotopic Mass: 277.9933114 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 278.58
  • XLogP3: 3.4
  • Topological Polar Surface Area: 20.2

4,5-Bis(trifluoromethyl)-2-chlorobenzyl alcohol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014001679-1g
4,5-Bis(trifluoromethyl)-2-chlorobenzyl alcohol
1805565-12-1 97%
1g
1,490.00 USD 2021-06-22
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